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The tables below summarize the known biochemical and cellular activity data for PF-6274484, which is

characterized as a high-affinity, irreversible covalent inhibitor of the Epidermal Growth Factor Receptor

(EGFR) [1] [2] [3].

Table 1: Biochemical Inhibition Constants (Ki)

Target Ki (nM)

EGFR (L858R/T790M mutant) 0.14 nM [4] [2] [3]

EGFR (Wild Type) 0.18 nM [4] [3]

Table 2: Cellular Activity (IC50)

Assay Description Cell Line IC50 (nM)

EGFR-L858R/T790M Autophosphorylation H1975 6.6 nM [4] [1] [2]

EGFR WT Autophosphorylation A549 5.8 nM [4] [1] [2]
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One study provides insights into how PF-6274484 has been used in a competitive cellular assay to profile

inhibitor selectivity [5]. The following workflow describes the method used to evaluate target engagement in

living cells.

Start: Human Cancer Cells
(A431 or Ramos)

1. Pre-treat with PF-6274484
(10 µM, 30 minutes)

2. Treat with Alkyne Probe
(e.g., Probe 3, 1 µM, 1 hour)

3. Lyse Cells

4. Click Chemistry:
Add Azide-Rhodamine Reporter

5. Analyze by SDS-PAGE and
In-Gel Fluorescence Scanning

Result: Visualize and quantify
probe-labeled proteins

Click to download full resolution via product page

The key steps in this competitive Activity-Based Protein Profiling (ABPP) protocol are [5]:
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Cell Pre-treatment: Living cells are first treated with PF-6274484 (10 µM for 30 minutes) to allow the

inhibitor to engage its cellular targets.
Probe Labeling: A clickable, alkyne-containing activity-based probe (e.g., Probe 3, derived from PF-
6274484) is then added to the cells (1 µM for 1 hour). This probe will covalently label the active sites
of kinases that were not already occupied by PF-6274484.

Cell Lysis: Cells are collected and lysed.
Click Chemistry: The lysates are reacted with an azide-rhodamine reporter tag via copper-catalyzed

cycloaddition ("click chemistry"). This attaches a fluorescent label to the probe-modified proteins.
Analysis: The samples are separated by SDS-PAGE. Specific protein labeling by the probe is

visualized and quantified by in-gel fluorescence scanning. A reduction in fluorescence signal in the
PF-6274484 pre-treated sample, compared to a control, indicates successful target engagement by

the inhibitor.

Interpretation of the Workflow

This ABPP method does not measure EGFR activity directly but assesses whether PF-6274484 successfully

binds to and blocks the active site of EGFR and other kinases in a native cellular environment [5]. The

protocol is designed for target engagement and selectivity profiling, revealing both on-target and off-target

effects across the proteome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b539291#pf-6274484-in-vitro-assay-protocol
https://www.smolecule.com/products/b539291#pf-6274484-in-vitro-assay-protocol
https://www.smolecule.com/products/b539291#pf-6274484-in-vitro-assay-protocol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s539291?utm_src=pdf-bulk
https://www.smolecule.com/products/s539291?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

